Cas no 1672663-02-3 (1H-Inden-1-one, 4-fluoro-2,3-dihydro-7-[(trifluoromethyl)sulfonyl]-)

• Product Name: 1H-Inden-1-one, 4-fluoro-2,3-dihydro-7-[(trifluoromethyl)sulfonyl]-
• CAS No: 1672663-02-3
• MF: C₁₀H₆F₄O₃S
• MW: 282.211455821991
• CID: 5220059
• Update Time: 2025-11-01

1H-Inden-1-one, 4-fluoro-2,3-dihydro-7-[(trifluoromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 4-fluoro-2,3-dihydro-7-[(trifluoromethyl)sulfonyl]-
• 4-fluoro-7-(trifluoromethylsulfonyl)indan-1-one

• Inchi： 1S/C10H6F4O3S/c11-6-2-4-8(18(16,17)10(12,13)14)9-5(6)1-3-7(9)15/h2,4H,1,3H2
• InChI Key： XCTOWGKSIMKETF-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(F)=CC=C2S(C(F)(F)F)(=O)=O)CC1

Additional information on 1H-Inden-1-one, 4-fluoro-2,3-dihydro-7-[(trifluoromethyl)sulfonyl]-

Comprehensive Overview of 1H-Inden-1-one, 4-fluoro-2,3-dihydro-7-[(trifluoromethyl)sulfonyl]- (CAS No. 1672663-02-3)

The compound 1H-Inden-1-one, 4-fluoro-2,3-dihydro-7-[(trifluoromethyl)sulfonyl]- (CAS No. 1672663-02-3) is a fluorinated indanone derivative with significant potential in pharmaceutical and material science applications. Its unique structural features, including the 4-fluoro and trifluoromethylsulfonyl groups, contribute to its distinct chemical properties and reactivity. Researchers and industry professionals are increasingly interested in this compound due to its versatility in synthetic chemistry and its role as a building block for advanced materials.

In recent years, the demand for fluorinated organic compounds like 1H-Inden-1-one, 4-fluoro-2,3-dihydro-7-[(trifluoromethyl)sulfonyl]- has surged, driven by their applications in drug discovery and agrochemical development. The trifluoromethylsulfonyl moiety, in particular, is known for its electron-withdrawing properties, which can enhance the biological activity of molecules. This makes CAS No. 1672663-02-3 a valuable intermediate for designing novel therapeutics targeting diseases such as cancer and metabolic disorders.

The synthesis of 1H-Inden-1-one, 4-fluoro-2,3-dihydro-7-[(trifluoromethyl)sulfonyl]- involves multi-step organic reactions, often starting from readily available precursors. Key steps include fluorination and sulfonylation, which require precise control of reaction conditions to achieve high yields and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize the production process, addressing the growing need for scalable and sustainable methods in chemical manufacturing.

From an environmental perspective, the development of greener synthetic routes for 1672663-02-3 aligns with global trends toward sustainable chemistry. Researchers are investigating catalysts and solvents that minimize waste and energy consumption, reflecting the broader shift toward green chemistry principles. This focus on sustainability is particularly relevant given the increasing regulatory scrutiny on chemical production processes worldwide.

In material science, 1H-Inden-1-one, 4-fluoro-2,3-dihydro-7-[(trifluoromethyl)sulfonyl]- has shown promise as a precursor for functional polymers and coatings. Its ability to impart thermal stability and chemical resistance makes it attractive for high-performance applications, such as electronics and aerospace. The compound's fluorine-rich structure also contributes to its potential use in liquid crystal displays (LCDs) and other advanced optical materials.

Analytical characterization of CAS No. 1672663-02-3 typically involves techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound meets the stringent purity requirements for pharmaceutical and industrial use. Recent advancements in analytical instrumentation have further improved the accuracy and efficiency of quality control processes for such specialized chemicals.

The market for 1H-Inden-1-one, 4-fluoro-2,3-dihydro-7-[(trifluoromethyl)sulfonyl]- is expected to grow steadily, driven by its expanding applications and the increasing adoption of fluorinated compounds in various industries. However, challenges such as cost-effective synthesis and regulatory compliance remain areas of active research. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and unlocking the full potential of this versatile chemical.

For researchers working with 1672663-02-3, proper handling and storage are essential to maintain its stability and prevent degradation. The compound should be stored under inert conditions, away from moisture and light, to preserve its integrity. Safety data sheets (SDS) provide detailed guidelines for handling, ensuring compliance with laboratory best practices and occupational health standards.

In conclusion, 1H-Inden-1-one, 4-fluoro-2,3-dihydro-7-[(trifluoromethyl)sulfonyl]- (CAS No. 1672663-02-3) represents a fascinating area of study at the intersection of organic chemistry, materials science, and pharmaceutical research. Its unique properties and broad applicability make it a compound of significant interest for future innovations. As scientific understanding and technological capabilities continue to advance, the potential applications of this molecule are likely to expand further, solidifying its importance in modern chemistry.